Cas no 852413-37-7 (2-{2-(1H-Indol-3-yl)ethylamino}-5-nitrobenzonitrile)

• Product Name: 2-{2-(1H-Indol-3-yl)ethylamino}-5-nitrobenzonitrile
• CAS No: 852413-37-7
• MF: C₁₇H₁₄N₄O₂
• MW: 306.31866312027
• CID: 1076258
• PubChem ID: 4780352
• Update Time: 2025-04-20

2-{2-(1H-Indol-3-yl)ethylamino}-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(1H-Indol-3-yl)ethyl]amino}-5-nitrobenzonitrile
• 2-[2-(1H-indol-3-yl)ethylamino]-5-nitrobenzonitrile
• 2-((2-(1H-Indol-3-yl)ethyl)amino)-5-nitrobenzonitrile
• AKOS005171439
• 852413-37-7
• Z31242573
• SCHEMBL2244827
• N-(2-cyano-4-nitrophenyl)-tryptamine
• BKQWUDBVDQYKBW-UHFFFAOYSA-N
• STK501359
• ALBB-004892
• 2-{2-(1H-Indol-3-yl)ethylamino}-5-nitrobenzonitrile

• MDL： MFCD06674229
• Inchi： 1S/C17H14N4O2/c18-10-13-9-14(21(22)23)5-6-16(13)19-8-7-12-11-20-17-4-2-1-3-15(12)17/h1-6,9,11,19-20H,7-8H2
• InChI Key： BKQWUDBVDQYKBW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C#N)C=1)NCCC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 306.11167570g/mol
• Monoisotopic Mass: 306.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 97.4Ų